Cas no 877874-59-4 (N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine)

• Product Name: N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine
• CAS No: 877874-59-4
• MF: C₂₀H₁₃ClF₃N₅O
• MW: 431.798332929611
• CID: 844463
• PubChem ID: 59135283
• Update Time: 2025-10-05

N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazol-5-amine, N-[4-chloro-3-(trifluoromethyl)phenyl]-3-[4-(3-pyridinyloxy)phenyl]-
• N-[4-chloro-3-(trifluoromethyl)phenyl]-5-(4-pyridin-3-yloxyphenyl)-1H-1,2,4-triazol-3-amine
• N-[4-Chloro-3-(trifluoromethyl)phenyl]-5-{4-[(pyridin-3-yl)oxy]phenyl}-1H-1,2,4-triazol-3-amine
• (4-chloro-3-trifluoromethyl-phenyl)-{5-[4-(pyridin-3-yloxy)-phenyl]-4H-[1,2,4]triazol-3-yl}-amine
• 877874-59-4
• DTXSID00731084
• SCHEMBL3534601

• Inchi： 1S/C20H13ClF3N5O/c21-17-8-5-13(10-16(17)20(22,23)24)26-19-27-18(28-29-19)12-3-6-14(7-4-12)30-15-2-1-9-25-11-15/h1-11H,(H2,26,27,28,29)
• InChI Key： IWRJXLLCKNDYPH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC1=NNC(C2C=CC(=CC=2)OC2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 431.0760722g/mol
• Monoisotopic Mass: 431.0760722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine

Comprehensive Overview of N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine (CAS No. 877874-59-4)

The compound N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine, identified by CAS No. 877874-59-4, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,4-triazole core and trifluoromethyl substituent, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and receptor binding.

In recent years, the demand for heterocyclic compounds like N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine has surged due to their versatility in medicinal chemistry. The compound's pyridin-3-yloxy moiety enhances its solubility and bioavailability, addressing a common challenge in drug development. This aligns with current trends in precision medicine, where researchers seek molecules with optimized pharmacokinetic profiles. Additionally, its chloro and trifluoromethyl groups contribute to its metabolic stability, a key consideration in the design of long-acting therapeutics.

The synthesis of CAS No. 877874-59-4 involves multi-step organic reactions, including cross-coupling and cyclization strategies. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are particularly relevant in the era of green chemistry, where minimizing waste and energy consumption is paramount. The compound's structural complexity also makes it a valuable case study for computational chemistry and molecular modeling, tools increasingly used to predict activity and optimize scaffolds.

From a commercial perspective, N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine is gaining attention in patent literature, with several applications filed for its use in crop protection and disease management. Its mode of action, potentially targeting enzyme inhibition, aligns with the growing need for sustainable agrochemicals. This resonates with global discussions on food security and climate-resilient agriculture, where novel compounds play a pivotal role.

In analytical chemistry, the characterization of CAS No. 877874-59-4 relies on techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a critical aspect in pharmaceutical quality control. The compound's chromatographic behavior and spectral properties are well-documented, facilitating its integration into high-throughput screening platforms. Such data is invaluable for researchers exploring structure-activity relationships (SAR) in drug design.

Looking ahead, the potential of N-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-(pyridin-3-yloxy)phenyl)-1H-1,2,4-triazol-5-amine extends to personalized medicine and combinatorial chemistry. Its scaffold offers opportunities for derivatization, a strategy central to fragment-based drug discovery. As the scientific community prioritizes targeted therapies, compounds like this will likely play a prominent role in addressing unmet medical needs. Ongoing research may further elucidate its interactions with biomarkers and signaling pathways, solidifying its place in modern pharmacology.